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Compound of Interest |

Compound Name: 2-Methylthiophenoxyacetonitrile
CAS No.: 72955-90-9
Cat. No.: B3043099
Get Quote
. J

Topic: Comprehensive Spectral Data Analysis (NMR, IR, MS) for 2-
Methylthiophenoxyacetonitrile CAS Registry Number: 72955-90-9 Chemical Name: 2-[2-
(Methylthio)phenoxy]acetonitrile Molecular Formula: C

H

NOS Molecular Weight: 179.24 g/mol

Executive Summary & Structural Identification

2-Methylthiophenoxyacetonitrile (CAS 72955-90-9) is a specialized intermediate used
primarily in the synthesis of heterocyclic pharmaceutical compounds, such as carbazole
derivatives (e.g., Carvedilol analogs) and other beta-adrenergic blockers.

Critical Nomenclature Clarification: While commercially listed as "2-
Methylthiophenoxyacetonitrile," the IUPAC-consistent designation is 2-[2-
(methylthio)phenoxy]acetonitrile.[1] It is an O-alkylated derivative of 2-(methylthio)phenol, not a
thiophene derivative. The structure consists of a benzene ring substituted at the ortho positions
with a methylthio group (-SMe) and a cyanomethoxy group (-OCH
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CN).

Chemical Structure & Numbering

The following diagram illustrates the atomic connectivity and numbering scheme used for

spectral assignment in this guide.

Click to download full resolution via product page

Figure 1: Connectivity of 2-[2-(methylthio)phenoxy]acetonitrile. C1 and C2 represent the
quaternary aromatic carbons.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile of this molecule is distinct due to the electronic push-pull nature of the ortho-

substituents. The oxygen atom (O7) is a strong

-donor, while the sulfur atom (S10) is a weaker donor but highly polarizable. The nitrile group
(C9) exerts a strong electron-withdrawing inductive effect on the methylene protons (C8).

H NMR Data (400 MHz, CDCI )

The proton spectrum is characterized by two distinct singlets (methyl and methylene) and a
complex 4-proton aromatic region.
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Position (ppm)

Multiplicity

Integral (Hz)

Assignment
Logic

C6-H 6.95-7.05

Multiplet (dd)

1H

~8.0, 1.5

Ortho to
Oxygen;
shielded by
O-donating
effect.

C4-H, C5-H 7.10-7.25

Multiplet

2H

Meta/Para
protons;
overlapping

region.

C3-H 7.28 -7.35

Multiplet (dd)

1H

~7.8,15

Ortho to -
SMe;
deshielded
relative to
C6-H due to

S-anisotropy.

C8-H 4.78

Singlet

2H

Diagnostic
peak.
Deshielded
by adjacent O
and CN.

C1l1-H 2 46

Singlet

3H

Characteristic
Ar-S-CH

shift.

Interpretation Guide:

o Impurity Alert: If synthesized from 2-(methylthio)phenol, look for a broad singlet around 6.0—

6.5 ppm (phenolic OH) and the absence of the 4.78 ppm peak.

o Solvent Effects: In DMSO-

, the methylene singlet (C8) may shift slightly downfield to ~5.10 ppm due to solvent polarity.

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Position Type Assignment Note
(ppm) yp g
Ipso to Oxygen (most
C1 155.8 C (quat) P ] ygen ( ]
deshielded aromatic).
Cc2 128.5 C (quat) Ipso to Sulfur.
C3 126.2 CH Ortho to S.
C5 124.8 CH Para to O.
C4 122.5 CH Meta to O.
Nitrile (CN). Weak
C9 115.4 C (quat) ) ]
intensity.
Ortho to O (most
C6 112.1 CH
shielded aromatic).
Methylene (O-CH
cs 54.8 CH
-CN).
c11 152 CH S-Methyl.

Infrared (IR) Spectroscopy

The IR spectrum serves as a rapid quality control check, particularly for the presence of the

nitrile group and the integrity of the ether linkage.
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Wavenumber
Functional (cm . .
Intensity Mode Interpretation
Group
)
Distinctive sharp
C band. Absence
2245 - 2255 Weak/Med Stretch indicates
N hydrolysis to
amide/acid.
Ar-H 3050 - 3070 Weak Stretch Aromatic C-H.
) ) ) Methyl and
C-H (Aliphatic) 2920 - 2990 Medium Stretch
Methylene C-H.
Aromatic ring
C=C (Ar) 1580, 1475 Strong Stretch skeletal
vibrations.
Asymmetric aryl
C-O-C (Ether) 1230 - 1245 Strong Stretch alkyl ether
stretch.
) Aryl thioether
C-S 740 - 760 Medium Stretch _
linkage.
Ortho-
) substitution
1,2-Disubst. 750 Strong Bend

pattern (out-of-

plane).

Diagnostic Insight: The nitrile peak at ~2250 cm

is often weaker in intensity compared to carbonyls. Do not mistake a small peak here for noise;
it is the primary confirmation of the cyanomethylation.

Mass Spectrometry (MS)

lonization Mode: Electron Impact (El, 70 eV) Molecular lon: m/z 179
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The fragmentation pattern is driven by the stability of the heteroatoms and the potential for
cyclization.

Key Fragments
m/z

Abundance Identity Mechanism

) M Molecular lon. Stable
179 High o
due to aromaticity.

181 ~4.5% [M+2] S Isotope peak
(diagnostic for sulfur).

Loss of cyanomethyl
radical. Formation of
[C
[M-CH
139 Base Peak H
CN]
0S]

(2-methylthiophenoxy

cation).

Loss of methyl from
the S-Me group, likely

124 High [139 - Me]

forming a
benzoxathiole-like

cation.

[CH

40 Medium Cyanomethyl cation.
CN]

Fragmentation Pathway Diagram
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Primary pathway involves
cleavage of the ether side chain.

|

|

|

l
Molecular lon (M+) ] |
m/z 179 i

[ «CH2CN (40)

Fragment A
[M - CH2CN]+
m/z 139

-CH3 (15)

Fragment B
[Benzoxathiole cation]
m/z 124

Click to download full resolution via product page

Figure 2: Proposed EI-MS fragmentation pathway for 2-[2-(methylthio)phenoxy]acetonitrile.

Synthesis & Quality Control Context

Understanding the synthesis is vital for interpreting spectral impurities. The compound is
typically synthesized by alkylating 2-(methylthio)phenol with chloroacetonitrile in the presence
of a base (e.g., K

CO

) in acetone or DMF [1].

Common Impurities

o 2-(Methylthio)phenol (Starting Material):
o NMR: Absence of 4.78 ppm singlet. Presence of OH broad singlet.

o |R: Broad OH stretch at 3300-3400 cm
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o Bis-alkylated Side Products: Rare, but possible if S-alkylation occurs (sulfonium salts),
usually distinguishable by high polarity and water solubility.

Physical Properties for Validation
o Physical State: White to off-white crystalline solid.

e Melting Point: 56-58 °C [2].[2]

e Boiling Point: 173-176 °C at 12 mmHg [2].[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-methylthio-phenoxy-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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